8-Methyl-7-azabicyclo[4.2.0]octane

• IUPAC Name: 8-methyl-7-azabicyclo[4.2.0]octane
• InChI: InChI=1S/C8H15N/c1-6-7-4-2-3-5-8(7)9-6/h6-9H,2-5H2,1H3
• InChI Key: OJJBPMIQHIUMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCCC2N1
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol

Description

8-Methyl-7-azabicyclo[4.2.0]octane is a nitrogen-containing bicyclic compound characterized by a fused bicyclo[4.2.0] framework. The nitrogen atom occupies the 7-position, while a methyl group is attached at the 8-position.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Comparisons

The table below summarizes key structural and functional differences between 8-Methyl-7-azabicyclo[4.2.0]octane and related azabicyclic compounds:

Compound Name	Bicyclic System	Substituents	Molecular Formula	Key Applications/Hazards	CAS Number
8-Methyl-7-azabicyclo[4.2.0]octane	[4.2.0]	7-aza, 8-methyl	C₈H₁₅N	Limited data; hypothesized use in synthesis	Not explicitly listed
1-Azabicyclo[3.2.1]octane, 8-methyl-	[3.2.1]	1-aza, 8-methyl	C₈H₁₅N	Synthetic intermediate; no hazard data	90203-79-5
3-Methylene-8-Boc-8-azabicyclo[3.2.1]octane	[3.2.1]	8-Boc, 3-methylene	C₁₃H₂₁NO₂	Lab chemical; H302, H315, H319, H335 hazards	273207-57-1
4-Thia-1-azabicyclo[3.2.0]heptane derivative	[3.2.0]	1-aza, 4-thia, carboxyl groups	C₁₄H₁₈N₂O₅S	Pharmaceutical use; meets crystallinity standards	Not listed
7-Azabicyclo[4.2.0]octadiene	[4.2.0]	7-aza, unsaturated bonds	C₇H₉N	Studied for valence tautomerism	Not listed

Key Observations:

This contrasts with the more strained [3.2.1] system in 3-Methylene-8-Boc-8-azabicyclo[3.2.1]octane, which may explain its reactivity in synthesis . The [4.2.0] framework in 7-azabicyclo[4.2.0]octadiene exhibits valence tautomerism, suggesting dynamic behavior that could be relevant in catalysis or material science .

Substituent Effects :

• The 8-methyl group in the target compound may sterically hinder reactions at the nitrogen center, unlike the Boc-protected nitrogen in 3-Methylene-8-Boc-8-azabicyclo[3.2.1]octane, which is designed for controlled deprotection in synthetic steps .
• The 4-thia substitution in the Pharmacopeial Forum compound introduces sulfur, enhancing electron-withdrawing effects critical for β-lactam antibiotic activity .

Hazard Profiles :

• While the target compound lacks explicit hazard data, the structurally similar 3-Methylene-8-Boc-8-azabicyclo[3.2.1]octane is classified for acute oral toxicity (H302) and skin irritation (H315), underscoring the need for careful handling of azabicyclic derivatives .